Cas no 395099-34-0 (1H-Indazole, 5-nitro-3-(3-nitrophenyl)-)
395099-34-0 structure
Product Name:1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
CAS No:395099-34-0
MF:C13H8N4O4
MW:284.227022171021
CID:1509059
Update Time:2024-08-24
1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
-
- Inchi: 1S/C13H8N4O4/c18-16(19)9-3-1-2-8(6-9)13-11-7-10(17(20)21)4-5-12(11)14-15-13/h1-7H,(H,14,15)
- InChI Key: MISXVCOZZABSPW-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=N1
Computed Properties
- Exact Mass: 284.05464
Experimental Properties
- Density: 1.544±0.06 g/cm3(Predicted)
- Boiling Point: 566.0±40.0 °C(Predicted)
- PSA: 114.96
- pka: 10.53±0.40(Predicted)
1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
395099-34-0 (1H-Indazole, 5-nitro-3-(3-nitrophenyl)-) Related Products
- 293758-67-5(5-Nitro-3-phenyl-1H-indazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent